Cas no 5859-33-6 (Butanedioic acid, (phenylmethyl)-, diheptyl ester)

• Product Name: Butanedioic acid, (phenylmethyl)-, diheptyl ester
• CAS No: 5859-33-6
• MF: C₂₅H₄₀O₄
• MW: 404.582708358765
• CID: 341558
• PubChem ID: 71443454
• Update Time: 2025-04-19

Butanedioic acid, (phenylmethyl)-, diheptyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (phenylmethyl)-, diheptyl ester
• diheptyl 2-benzylbutanedioate
• DTXSID10852279
• 5859-33-6

• Inchi： 1S/C25H40O4/c1-3-5-7-9-14-18-28-24(26)21-23(20-22-16-12-11-13-17-22)25(27)29-19-15-10-8-6-4-2/h11-13,16-17,23H,3-10,14-15,18-21H2,1-2H3
• InChI Key： HOMFKKYLNJFMIC-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=O)OCCCCCCC)CC1C=CC=CC=1)=O)CCCCCCC

Computed Properties

• Exact Mass: 404.2928
• Monoisotopic Mass: 404.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6